Cas no 53385-82-3 (Thiourea, N-(5-methyl-2-pyridinyl)-N'-phenyl-)

• Product Name: Thiourea, N-(5-methyl-2-pyridinyl)-N'-phenyl-
• CAS No: 53385-82-3
• MF: C₁₃H₁₃N₃S
• MW: 243.327420949936
• CID: 357413
• PubChem ID: 835931
• Update Time: 2025-04-19

Thiourea, N-(5-methyl-2-pyridinyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(5-methyl-2-pyridinyl)-N'-phenyl-
• 1-(5-methylpyridin-2-yl)-3-phenylthiourea
• SR-01000316604-1
• DTXSID00356872
• AB01332713-02
• NCGC00339896-01
• SR-01000316604
• BAS 00028725
• 53385-82-3
• AKOS000591743
• Oprea1_341979

• Inchi： 1S/C13H13N3S/c1-10-7-8-12(14-9-10)16-13(17)15-11-5-3-2-4-6-11/h2-9H,1H3,(H2,14,15,16,17)
• InChI Key： ZKZLRESTVSYVON-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(C)=CN=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.08319
• Monoisotopic Mass: 243.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69Ų

Experimental Properties

• PSA: 36.95